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Compound of Interest

Compound Name: SHR2415

Cat. No.: B12397365

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of SHR2415 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. Adherence to
these guidelines is crucial for ensuring the stability, and efficacy of the compound in
downstream experimental applications.

Introduction

SHR2415 is a potent and selective inhibitor of ERK1 and ERK2 kinases, which are key
components of the RAS-RAF-MEK-ERK signaling pathway.[1][2][3][4][5] This pathway is
frequently dysregulated in various cancers, making SHR2415 a valuable tool for cancer
research and drug development.[5] Accurate preparation of SHR2415 stock solutions is the first
critical step for obtaining reliable and reproducible experimental results.

Physicochemical Properties of SHR2415

A summary of the key physicochemical properties of SHR2415 is presented in the table below.
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Property Value Source
Molecular Weight 463.92 g/mol [1]
Molecular Formula C23H22CIN70O2 [1]
Appearance Solid

> 2.5 mg/mL in 10% DMSO; 10
Solubility in DMSO mM stock solutions are readily [2]

prepared.

Experimental Protocols

Materials and Equipment
o SHR2415 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

o Sterile, amber or opaque microcentrifuge tubes

e Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-
resistant gloves (e.g., butyl rubber, fluoroelastomer, or thick latex gloves). Nitrile gloves may
offer limited protection for brief contact.[6]

Preparation of a 10 mM SHR2415 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of SHR2415 in DMSO.

Calculation:
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To prepare a 10 mM stock solution, the required mass of SHR2415 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:
Mass (mg) = 0.01 mol/L x 0.001 L x 463.92 g/mol x 1000 mg/g = 4.6392 mg
Procedure:

o Equilibration: Allow the vial of solid SHR2415 to equilibrate to room temperature before
opening to prevent moisture condensation.

» Weighing: Accurately weigh 4.64 mg of SHR2415 powder using a calibrated analytical
balance and transfer it to a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the SHR2415 powder.

e Mixing: Tightly cap the tube and vortex the solution until the SHR2415 is completely
dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid
dissolution if necessary.[2][7] Visually inspect the solution to ensure no particulates are
present.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected tubes.

Storage and Stability

Proper storage is critical to maintain the integrity of the SHR2415 stock solution.

Storage Condition Duration Source
-20°C Up to 1 month [1][2]
-80°C Up to 6 months [2]
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Note: For long-term storage, -80°C is recommended. Always allow aliquots to thaw completely
and equilibrate to room temperature before use.

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired concentration.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[7][8]

o To prevent precipitation of the compound, it is recommended to make intermediate dilutions
of the stock solution in DMSO before the final dilution into the agueous medium.

e Always include a vehicle control (medium with the same final concentration of DMSOQO) in
your experiments.

Safety Precautions

» Handle SHR2415 and DMSO in a well-ventilated area, preferably a chemical fume hood.
o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for SHR2415 and DMSO for detailed safety
information.

» Dispose of all waste materials according to institutional and local regulations.

Visualization of Pathways and Workflows
SHR2415 Mechanism of Action: Inhibition of the
MAPK/ERK Pathway

SHR2415 directly targets and inhibits ERK1 and ERK2, which are central kinases in the
Mitogen-Activated Protein Kinase (MAPK) signaling cascade.[4][5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.benchchem.com/product/b12397365?utm_src=pdf-body
https://www.semanticscholar.org/paper/Discovery-of-SHR2415%2C-a-Novel-Pyrrole-Fused-Urea-2-Li-Dong/825d37edbeba5563f74c12ddf8c1e6cb804fcb31
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014502/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

MAPK/ERK Signaling Pathway

Activates Activates Activate Regulates

Downstream Targets

MEK1/2 ERK1/2 (Proliferation, Survival)

Inhibitor Action
1

Click to download full resolution via product page
Caption: SHR2415 inhibits the MAPK pathway by targeting ERK1/2.
Experimental Workflow: SHR2415 Stock Solution

Preparation

The following diagram illustrates the key steps for preparing the SHR2415 stock solution.
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Start: Obtain SHR2415 Powder and Anhydrous DMSO

1. Accurately Weigh
4.64 mg of SHR2415

!

2. Add 1 mL of Anhydrous DMSO

!

3. Vortex Until Completely Dissolved
(May warm or sonicate if needed)

!

4. Aliquot into Single-Use Tubes

!

5. Store at -20°C (short-term)
or -80°C (long-term)

End: Ready for Dilution to Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM SHR2415 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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